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Compound of Interest

Compound Name: Azamethiphos-d6

Cat. No.: B563269 Get Quote

Technical Guide: Azamethiphos-d6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Azamethiphos-d6, a deuterated analog

of the organophosphate insecticide Azamethiphos. This document outlines its core molecular

properties, a detailed experimental protocol for its detection, and a visualization of its primary

mechanism of action.

Core Molecular Data
Azamethiphos-d6 is a synthetic organophosphorus compound utilized as a synergistic

insecticide and acaricide.[1] The deuterated form is often used as an internal standard in

analytical studies.

Property Value Source

Molecular Formula C₉H₄D₆ClN₂O₅PS [1][2][3]

Molecular Weight 330.71 g/mol [1][2][3]

CAS Number 1189894-02-7 [1][2][3]

Appearance Off-White Crystalline Powder [2][3]

Melting Point 92-93 °C [2]

Storage 2-8°C Refrigerator [3]
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Mechanism of Action: Acetylcholinesterase
Inhibition
Azamethiphos, the non-deuterated parent compound, functions as a potent neurotoxin by

inhibiting the enzyme acetylcholinesterase (AChE).[4][5] AChE is critical for the breakdown of

the neurotransmitter acetylcholine at the synaptic cleft, a process essential for terminating

nerve signals.[4][6] Organophosphates like Azamethiphos phosphorylate the serine residue in

the active site of AChE, rendering the enzyme inactive.[4][7] This leads to an accumulation of

acetylcholine, causing continuous nerve stimulation, which results in paralysis and ultimately

death of the target organism.[4][8]

Signaling Pathway of Acetylcholinesterase Inhibition
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Caption: Mechanism of Azamethiphos-induced neurotoxicity via AChE inhibition.

Experimental Protocols
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The following is a detailed methodology for the determination of Azamethiphos residues in

salmon tissue, adapted from a liquid chromatography with fluorescence detection (LC-FLD)

method. Azamethiphos-d6 would typically be used as an internal standard in such a

procedure.

Objective: To quantify the concentration of Azamethiphos in a biological matrix.

Materials:

Salmon tissue

Ethyl acetate

Anhydrous sodium sulfate

Hexane

Methanol

Acetonitrile (ACN)

Deionized water

C18 solid-phase extraction (SPE) columns

Centrifuge

Rotary evaporator

Vortex mixer

Liquid chromatograph with fluorescence detector

Procedure:

Sample Extraction:

Homogenize a known weight (e.g., 5 g) of salmon tissue.
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Add ethyl acetate to the homogenized tissue and mix thoroughly.

Centrifuge the mixture to separate the organic and aqueous layers.

Collect the supernatant (ethyl acetate layer).

Dehydration and Concentration:

Pass the ethyl acetate extract through anhydrous sodium sulfate to remove any residual

water.

Evaporate the solvent using a rotary evaporator.

Defatting:

Reconstitute the residue in water.

Perform a liquid-liquid extraction with hexane to remove lipids. Discard the hexane layer.

Solid-Phase Extraction (SPE) Cleanup:

Pass the aqueous phase through a pre-conditioned C18 SPE column.

Wash the column to remove interfering substances.

Elute the analyte (Azamethiphos) from the SPE column using methanol.

Final Sample Preparation:

Evaporate the methanol eluate to dryness.

Reconstitute the final residue in a solution of 10% acetonitrile in water.

LC-FLD Analysis:

Inject the prepared sample into the liquid chromatograph.

Perform separation on a C18 column with a mobile phase of acetonitrile and water (e.g.,

32:68 v/v).
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Set the fluorescence detector to an excitation wavelength of 230 nm and an emission

wavelength of 345 nm for detection of Azamethiphos.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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